Cas no 84852-53-9 (Decabromodiphenylethane)

• Product Name: Decabromodiphenylethane
• CAS No: 84852-53-9
• MF: C₁₄H₄Br₁₀
• MW: 971.221556663513
• MDL: MFCD06407713
• CID: 60773
• PubChem ID: 87558326
• Update Time: 2025-10-21

Decabromodiphenylethane Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(perbromophenyl)ethane
• Decabromodiphenyl Ethane
• DECABROMODIPHENYL ETHYL
• 2,2',3,3',4,4',5,5',6,6'-DECABROMOBIBENZYL
• 1,1'-(ethane-1,2-diyl)bis(pentabromobenzene)
• 1,2-BIS(2,3,4,5,6-PENTABROMOPHENYL)ETHANE
• SAYTEX(R) 8010 FLAME RETARDANT
• SAYTEX 8010
• Benzene, 1,1-(1,2-ethanediyl)bis2,3,4,5,6-pentabromo-
• DECABROMODIPHENYL ETHANE（DBDPE）
• 1,2,3,4,5-pentabromo-6-[2-(2,3,4,5,6-pentabromophenyl)ethyl]benzene
• FireMaster 2100
• 1,2-Bis(pentabromophenyl) ethane
• DBDPE
• RDT-3
• DECABROMODIPHENYLETHANE
• Benzene, 1,1'-(1,2-ethanediyl)bis[2,3,4,5,6-pentabromo-
• 1,1'-Ethane-1,2-diylbis(pentabromobenzene)
• 1,2-bis(pentabromophenyl)ethane
• DeBDethane
• 1,1'-(ethane-1,2-diyl)bis[pentabromobenzene]
• Benzene, 1,1'-(1,2-ethanediyl)bis(2,3,4,5,6-pentabromo-
• C14H4Br10
• EC 28
• 1,1′-(1,2-Ethanediyl)bis[2,3,4,5,6-pentabromobenzene] (ACI)
• 1,2-Bis(pentabromodiphenyl)ethane
• 802A
• Bis(pentabromophenyl)ethane
• CG 801
• Decadiphenyl 8010
• DTXSID2052732
• Ethylenebis(pentabromobiphenyl)
• Ethylenebispentabromobenzene
• F 8010
• FCP 801
• Fire Cut FCP 801
• Firemaster 2100R
• Firemaster FM 2100R
• FM 2100R
• FR 102WE
• FR 105
• FR 1410
• H 02NF
• HP 8010
• HT 106
• Planelon BDE
• RDT 3
• RDT 3K
• RTD 3
• S 8010
• Saytex 4010
• SR 202
• SR 202 (flame retardant)
• TY 202SX
• Yabao 8010
• Decabromodiphenylethane

• MDL： MFCD06407713
• Inchi： 1S/C14H4Br10/c15-5-3(6(16)10(20)13(23)9(5)19)1-2-4-7(17)11(21)14(24)12(22)8(4)18/h1-2H2
• InChI Key： BZQKBFHEWDPQHD-UHFFFAOYSA-N
• SMILES： BrC1C(Br)=C(Br)C(CCC2C(Br)=C(Br)C(Br)=C(Br)C=2Br)=C(Br)C=1Br

Computed Properties

• Exact Mass: 961.21500
• Monoisotopic Mass: 437.757749
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 11.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White or light yellow powder
• Density: 2.8160
• Melting Point: 345 ºC
• Boiling Point: 676.2±50.0 °C at 760 mmHg
• Flash Point: 346.6±24.8 °C
• Refractive Index: 1.727
• PSA: 0.00000
• LogP: 11.09680
• Solubility: Slightly soluble in alcohol, ether and almost insoluble in water

Decabromodiphenylethane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：DA0358200
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides